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Compound of Interest

Compound Name: 5-(4-Ethylphenyl)pentanoic acid

CAS No.: 89326-69-2

Cat. No.: B13667012

Get Quote

Introduction & Scientific Context
5-(4-Ethylphenyl)pentanoic acid (often referred to as 5-(4-ethylphenyl)valeric acid) is a

medium-chain aryl-alkyl carboxylic acid.[1] In drug discovery, it serves as a critical lipophilic

linker and pharmacophore scaffold.[1][2] Its structural homologs (e.g., 5-phenylvaleric acid) are

well-documented as intermediates in the synthesis of histone deacetylase (HDAC) inhibitors, 5-

alpha reductase inhibitors, and metabolic probes.[1]

The ethyl substitution at the para position of the phenyl ring introduces specific steric bulk and

increased lipophilicity (LogP > 3.[1][2]5) compared to its unsubstituted counterparts. This

modification is strategically employed to probe hydrophobic pockets in target proteins or to

modulate the membrane permeability of lead compounds.[1][2]

Key Applications
Fragment-Based Drug Design (FBDD): Used as a "cap" group to optimize hydrophobic

interactions.[1][2]
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PROTAC Linker Synthesis: The pentanoic acid chain provides a flexible 5-carbon tether

suitable for conjugation to E3 ligase ligands.[1][2]

Metabolic Stability Studies: Used to assess oxidation potential at the benzylic or terminal

alkyl positions.[1][2]

Technical Specifications & Properties
Note: Specific physical data for the ethyl analog is interpolated from the well-characterized

methyl homolog (CAS 777-93-5) based on the principle of homology.

Property Specification Notes

Chemical Formula C₁₃H₁₈O₂

Molecular Weight 206.28 g/mol

Appearance White to off-white solid
Waxy crystalline texture

common.[1][3]

Melting Point ~65–75 °C (Predicted)

Lower than unsubstituted

analog due to ethyl disruption

of packing.[1][2]

Solubility (Water) Insoluble (< 0.1 mg/mL) Requires organic co-solvent.[1]

Solubility (DMSO) > 50 mM
Preferred solvent for biological

stocks.[1][2]

Solubility (Ethanol) > 50 mM
Suitable for chemical

synthesis.[1][2]

pKa ~4.75
Typical for alkyl carboxylic

acids.[1][2]

Health, Safety, and Environment (HSE)
GHS Classification:WARNING[4]

H315: Causes skin irritation.[1][2][3][4]
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H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][4]

Handling Protocols
PPE: Nitrile gloves (minimum 0.11 mm thickness), safety glasses with side shields, and a lab

coat are mandatory.[1][2]

Inhalation Risk: Handle the solid powder inside a certified chemical fume hood to prevent

inhalation of dust.[1][2]

Spill Response: Sweep up solid spills carefully to avoid dust generation.[1][2] Clean the

surface with ethanol followed by water.[1][2]

Preparation & Solubilization Protocol
Objective: To prepare a stable 50 mM stock solution for biological assays or synthetic coupling.

Rationale
Direct dissolution in aqueous buffers will result in precipitation due to the high lipophilicity of the

ethyl-phenyl moiety.[1][2] A "solvent-shift" method using DMSO is required.[1][2]

Workflow Diagram

Solid Compound
(Store at 4°C)

Weigh 10.3 mg
(Use anti-static gun)

 Equilibrate to RT Add 1 mL DMSO
(Vortex 30s)

50 mM Stock
(Clear Solution)

Dilute to Working Conc.
(e.g., 100 µM in Media)

 < 0.5% DMSO Final

Click to download full resolution via product page

Figure 1: Step-by-step solubilization workflow to ensure homogeneity and prevent precipitation.

Step-by-Step Procedure
Equilibration: Allow the vial to reach room temperature before opening to prevent water

condensation (hygroscopic risk).

Weighing: Weigh 10.3 mg of 5-(4-Ethylphenyl)pentanoic acid into a glass vial.
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Tip: If static electricity makes weighing difficult, use an anti-static gun or polonium strip.[1]

[2]

Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%).

Mixing: Vortex vigorously for 30 seconds. Sonicate for 1 minute if visual particulates remain.

Storage: Aliquot the 50 mM stock into amber glass vials. Store at -20°C. Stable for 6 months.

Avoid repeated freeze-thaw cycles.[1][2]

Application Protocol: Amide Coupling (Chemical
Synthesis)
Context: Attaching the acid to an amine-bearing scaffold (e.g., an amino acid or drug

pharmacophore).[1][2][5]

Mechanism
Carboxylic acids are unreactive toward amines under neutral conditions.[1][2] Activation using

a coupling reagent (HATU or EDC) is necessary to convert the -OH to a good leaving group.[1]

Reaction Scheme

5-(4-Ethylphenyl)
pentanoic acid

HATU + DIPEA
(DMF, RT, 15 min)

Activated Ester
(Intermediate)

Amide Product

+ Amine

Target Amine
(R-NH2)

Click to download full resolution via product page

Figure 2: HATU-mediated amide coupling workflow.[1][4]

Protocol Steps
Activation: In a round-bottom flask, dissolve 1.0 equiv of 5-(4-Ethylphenyl)pentanoic acid
in dry DMF (0.1 M concentration).
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Base Addition: Add 3.0 equiv of DIPEA (Diisopropylethylamine).

Coupling Agent: Add 1.1 equiv of HATU. Stir at room temperature for 15 minutes. Color

change to yellow/orange is normal.

Amine Addition: Add 1.0–1.2 equiv of the amine partner.

Monitoring: Stir for 2–4 hours. Monitor by LC-MS (Target Mass = Amine MW + 206.28 -

18.02).[1]

Workup: Dilute with Ethyl Acetate, wash with 1M HCl (to remove unreacted amine/DIPEA),

saturated NaHCO₃ (to remove unreacted acid), and brine. Dry over Na₂SO₄.[1][2]

Analytical Verification (Quality Control)
HPLC Method (Reverse Phase)
To verify purity or monitor reaction progress, use the following generic gradient. The ethyl group

significantly increases retention time compared to standard acidic markers.[1][2]

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1][2]

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV at 210 nm (carbonyl) and 254 nm (aromatic).[2]

Time (min) % Mobile Phase B

0.0 5%

8.0 95%

10.0 95%

10.1 5%
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NMR Interpretation (Proton ¹H)[6][7]
Ethyl Group: Look for a triplet (~1.2 ppm, 3H) and a quartet (~2.6 ppm, 2H).

Aliphatic Chain: Multiplets between 1.5–2.4 ppm (6H total).[1][2]

Aromatic Region: Two doublets (AA'BB' system) around 7.0–7.2 ppm, characteristic of para-

substitution.[1][2]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in Media
Concentration too high (>100

µM) or insufficient mixing.[1]

Pre-dilute in DMSO before

adding to media.[1][2] Ensure

final DMSO < 0.5%.

Low Yield in Coupling
Wet solvents or steric

hindrance.[1][2]

Use anhydrous DMF.[1][2]

Switch to a stronger coupling

agent (e.g., COMU) or heat to

40°C.

Extra Peaks in HPLC
Oxidation of the ethyl group

(benzylic oxidation).[2]

Store solid under nitrogen.[1]

[2] Use fresh stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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